Cas no 1428532-91-5 ((5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride)

• Product Name: (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride
• CAS No: 1428532-91-5
• MF: C₇H₁₀BrClN₂O
• MW: 253.524099826813
• MDL: MFCD23701118
• CID: 2093743
• PubChem ID: 74889927
• Update Time: 2025-06-07

(5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride
• (5-bromo-2-methoxypyridin-3-yl)methanamine;hydrochloride
• 887581-33-1
• 3-Aminomethyl-5-bromo-2-methoxypyridine HCl
• AS-33744
• 1428532-91-5
• 3-Aminomethyl-5-bromo-2-methoxypyridine hydrochloride
• (5-bromo-2-methoxypyridin-3-yl)methanamine hcl
• AKOS025146834

• MDL： MFCD23701118
• Inchi： 1S/C7H9BrN2O.ClH/c1-11-7-5(3-9)2-6(8)4-10-7;/h2,4H,3,9H2,1H3;1H
• InChI Key： TXQQGKHTNFPNAT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CN)OC.Cl

Computed Properties

• Exact Mass: 251.96650g/mol
• Monoisotopic Mass: 251.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

(5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride

(5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1428532-91-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1428532-91-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a hydrochloride salt of an aminomethyl derivative of a substituted pyridine, which makes it an interesting candidate for various biological studies and drug development initiatives.

The chemical structure of (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride consists of a pyridine ring with a bromine atom at the 5-position, a methoxy group at the 2-position, and an aminomethyl group attached to the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it suitable for a wide range of applications in pharmaceutical research.

One of the key areas where (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride has shown promise is in the development of novel drugs for the treatment of neurological disorders. Recent studies have demonstrated that compounds with similar structural motifs exhibit potent activity against various neurotransmitter receptors and enzymes, which are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective inhibition of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its potential as a therapeutic agent, (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride has also been explored as a building block in the synthesis of more complex molecules. The presence of the bromine atom at the 5-position provides a convenient handle for further functionalization through various chemical reactions, such as Suzuki coupling or Stille coupling. These reactions enable the introduction of diverse substituents at the 5-position, thereby expanding the scope for developing new derivatives with enhanced biological activity.

The synthesis of (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the bromination of 2-methoxypyridine followed by N-methylation and subsequent reduction to form the aminomethyl derivative. The final step involves the conversion to the hydrochloride salt by treatment with hydrogen chloride gas or an equivalent acid. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its physical properties, (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride is a white crystalline solid that is soluble in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility profile makes it easy to handle in both laboratory settings and industrial processes. The compound is stable under standard storage conditions but should be protected from moisture and light to prevent degradation.

The safety profile of (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, like many other pharmaceutical compounds, it should be handled with care to avoid exposure to skin or inhalation. Appropriate personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

In conclusion, (5-Bromo-2-methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1428532-91-5) is a valuable compound with significant potential in medicinal chemistry. Its unique structural features and versatile synthetic properties make it an attractive candidate for developing new drugs targeting neurological disorders and other therapeutic areas. Ongoing research continues to uncover new applications and optimize its use in pharmaceutical development.